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Compound of Interest

Compound Name: Disperse blue 359

CAS No.: 62570-50-7

Cat. No.: B1585479

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Disperse Blue 359 (CAS No. 62570-50-7). Adherence to

these guidelines is critical for ensuring personnel safety and minimizing environmental impact.

While one Safety Data Sheet (SDS) classifies this substance as "Not classified" in terms of

hazards, it is crucial to note that there is a significant lack of available toxicological and

ecotoxicological data.[1] Therefore, it is imperative to handle Disperse Blue 359 with a high

degree of caution, as if it were potentially hazardous.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table summarizes the required PPE for handling Disperse Blue 359.
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PPE Category Item Specifications and Usage

Eye and Face Protection Safety Goggles

Must be tightly fitting with side-

shields, conforming to EN 166

(EU) or NIOSH (US) standards

to protect against dust

particles.[1]

Hand Protection Chemical-resistant gloves

Handle with gloves that have

been inspected prior to use.

The selected gloves must

satisfy the specifications of EU

Directive 89/686/EEC and the

standard EN 374 derived from

it.[1]

Body Protection Protective Clothing

Wear fire/flame resistant and

impervious clothing. A lab coat

should be worn at all times.[1]

Respiratory Protection Full-face Respirator

If exposure limits are

exceeded, or if irritation or

other symptoms are

experienced, a full-face

respirator should be used.[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Disperse Blue 359 is crucial to prevent inhalation, skin

contact, and environmental release.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

Store apart from foodstuff containers or incompatible materials.[1]
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Handling and Preparation
All handling should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[1]

Avoid the formation and accumulation of dust.[1]

Use non-sparking tools to prevent ignition sources.[1]

Prevent fire caused by electrostatic discharge steam.[1]

Avoid contact with skin and eyes.[1]

First Aid Measures
If inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[1]

In case of skin contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a doctor.[1]

In case of eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Disposal Plan
Proper disposal of Disperse Blue 359 and any contaminated materials is critical to prevent

environmental contamination.

Waste Collection: Collect waste in suitable, closed, and labeled containers for disposal.[1]

Disposal Method: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[1]

Environmental Precautions: Do not contaminate water, foodstuffs, feed, or seed by storage

or disposal. Do not discharge to sewer systems.[1] Discharge into the environment must be

avoided.[1]
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Contaminated Packaging: Containers can be triply rinsed (or equivalent) and offered for

recycling or reconditioning. Alternatively, the packaging can be punctured to make it

unusable for other purposes and then be disposed of in a sanitary landfill.[1]

Quantitative Data
The available quantitative data for Disperse Blue 359 is limited. The following table

summarizes the known physicochemical properties. Notably, toxicological and ecotoxicological

data are largely unavailable.

Data Point Value Source

CAS Number 62570-50-7 [1]

Molecular Formula C₁₇H₁₃N₃O₂ [1]

Molecular Weight 291.3 g/mol [1]

Density 1.38 g/cm³ [1]

Acute Oral Toxicity No data available [1]

Skin Corrosion/Irritation No data available [1]

Serious Eye Damage/Irritation No data available [1]

Respiratory or Skin

Sensitization
No data available [1]

Carcinogenicity No data available [1]

Ecotoxicity No data available [1]

Experimental Protocols
Detailed experimental protocols for the use of Disperse Blue 359 are not readily available in

public literature. Researchers should develop specific standard operating procedures (SOPs)

based on the handling and safety information provided in this document and the product's

Safety Data Sheet. One manufacturer notes that for dyeing applications, the dye is dissolved in

hot water, with a suggested soluble temperature between 50 and 70 degrees Celsius.[2]
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Visual Guides
The following diagrams illustrate the key workflows for handling Disperse Blue 359 safely.
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Click to download full resolution via product page

Caption: Safe Handling Workflow for Disperse Blue 359.
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Caption: Emergency Response for Disperse Blue 359 Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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